4-[2-(2-methylcyclohexylidene)hydrazino]-4-oxo-N-phenylbutanamide
Overview
Description
4-[2-(2-methylcyclohexylidene)hydrazino]-4-oxo-N-phenylbutanamide, also known as PH-II-7, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-[2-(2-methylcyclohexylidene)hydrazino]-4-oxo-N-phenylbutanamide is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in various cellular processes. In cancer cells, 4-[2-(2-methylcyclohexylidene)hydrazino]-4-oxo-N-phenylbutanamide has been shown to inhibit the activity of histone deacetylases, which play a role in regulating gene expression and cell growth. In neuroprotection, 4-[2-(2-methylcyclohexylidene)hydrazino]-4-oxo-N-phenylbutanamide has been shown to activate the Nrf2 pathway, which is involved in regulating antioxidant and anti-inflammatory responses.
Biochemical and Physiological Effects:
4-[2-(2-methylcyclohexylidene)hydrazino]-4-oxo-N-phenylbutanamide has been shown to have various biochemical and physiological effects, depending on the application. In cancer cells, 4-[2-(2-methylcyclohexylidene)hydrazino]-4-oxo-N-phenylbutanamide has been shown to induce apoptosis and inhibit cell migration, leading to decreased tumor growth. In neuroprotection, 4-[2-(2-methylcyclohexylidene)hydrazino]-4-oxo-N-phenylbutanamide has been shown to protect neurons from oxidative stress and improve cognitive function. In antimicrobial activity, 4-[2-(2-methylcyclohexylidene)hydrazino]-4-oxo-N-phenylbutanamide has been shown to have potent activity against various bacterial strains.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[2-(2-methylcyclohexylidene)hydrazino]-4-oxo-N-phenylbutanamide in lab experiments is its potent activity against various targets, making it a promising candidate for further research. However, one limitation is its relatively low solubility in water, which may limit its use in certain applications.
Future Directions
There are several future directions for research related to 4-[2-(2-methylcyclohexylidene)hydrazino]-4-oxo-N-phenylbutanamide. One direction is to further investigate its potential as a cancer therapy, including its efficacy in combination with other drugs. Another direction is to explore its potential as a neuroprotective agent, including its effects on neuroinflammation and neurodegenerative diseases. Additionally, further research is needed to optimize the synthesis method and improve the solubility of 4-[2-(2-methylcyclohexylidene)hydrazino]-4-oxo-N-phenylbutanamide for use in various applications.
Conclusion:
In conclusion, 4-[2-(2-methylcyclohexylidene)hydrazino]-4-oxo-N-phenylbutanamide is a synthetic compound that has potential applications in various fields, including cancer research, neuroprotection, and antimicrobial activity. Its mechanism of action involves the inhibition of key enzymes and signaling pathways, leading to various biochemical and physiological effects. While there are advantages and limitations to its use in lab experiments, there are several future directions for research related to 4-[2-(2-methylcyclohexylidene)hydrazino]-4-oxo-N-phenylbutanamide.
Scientific Research Applications
4-[2-(2-methylcyclohexylidene)hydrazino]-4-oxo-N-phenylbutanamide has been studied for its potential applications in various fields, including cancer research, neuroprotection, and antimicrobial activity. In cancer research, 4-[2-(2-methylcyclohexylidene)hydrazino]-4-oxo-N-phenylbutanamide has been shown to inhibit the growth of tumor cells by inducing apoptosis and inhibiting cell migration. In neuroprotection, 4-[2-(2-methylcyclohexylidene)hydrazino]-4-oxo-N-phenylbutanamide has been shown to protect neurons from oxidative stress and improve cognitive function in animal models. In antimicrobial activity, 4-[2-(2-methylcyclohexylidene)hydrazino]-4-oxo-N-phenylbutanamide has been shown to have potent activity against various bacterial strains.
properties
IUPAC Name |
N'-[(E)-(2-methylcyclohexylidene)amino]-N-phenylbutanediamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O2/c1-13-7-5-6-10-15(13)19-20-17(22)12-11-16(21)18-14-8-3-2-4-9-14/h2-4,8-9,13H,5-7,10-12H2,1H3,(H,18,21)(H,20,22)/b19-15+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGHPFBZCJUTCGY-XDJHFCHBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCC1=NNC(=O)CCC(=O)NC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC\1CCCC/C1=N\NC(=O)CCC(=O)NC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.